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Compound of Interest

Compound Name: 7beta-Hydroxycholestanol

Cat. No.: B1257174

Get Quote

Executive Summary & Chemical Profile
7

-Hydroxycholestanol (5

-cholestane-3

,7

-diol) is a saturated oxysterol and a specific biomarker often utilized in lipidomics and Niemann-
Pick Type C (NPC) disease research.[1] Unlike its unsaturated analog (7

-hydroxycholesterol), it lacks the

double bond, rendering it chemically distinct yet similarly bioactive.[1]

Critical Safety Directive: While often not classified as "Acutely Toxic" (Category 1 or 2) under

GHS in many jurisdictions, this compound is a potent bioactive lipid capable of inducing

oxidative stress and lysosomal destabilization.[1] It must be managed as Hazardous Chemical

Waste. Under no circumstances should this compound enter municipal water systems.[1]
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Technical Specifications
Property Data Operational Implication

Chemical Name

5

-Cholestane-3

,7

-diol

Saturated ring structure; stable

against autoxidation relative to

cholesterol derivatives.[1][2]

CAS Number 1255-88-5 (Isomer specific)
Use for waste labeling and

inventory tracking.[1]

Molecular Weight ~404.67 g/mol -

Solubility Chloroform, Ethanol, Methanol
Lipophilic; requires organic

solvent waste streams.[1]

Bioactivity Cytotoxic; Lysosomal stressor

Handle as a potential

reproductive/organ toxicant

(Universal Precautions).[1]

Hazard Assessment & Pre-Disposal Protocols
Before disposal, you must assess the state of the material. The disposal pathway is determined

by the matrix (solvent vs. solid) rather than the concentration of the sterol itself.

The "Universal Precaution" Standard
As a research chemical, 7

-Hydroxycholestanol may not have a fully characterized toxicological profile in all jurisdictions.
[1] Therefore, we apply the Precautionary Principle:

Respiratory Protection: Handling pure powder requires a fume hood or N95/P100 respiratory

protection to prevent inhalation of particulates.[1]

Skin Protection: Nitrile gloves (minimum 0.11 mm thickness) provide adequate protection

against incidental contact.[1]
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Environmental Fate: Due to high lipophilicity (LogP > 6), this compound will bioaccumulate in

aquatic organisms.[1] Zero-discharge to drains is mandatory.[1]

Detailed Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired or Surplus)
Context: You have a vial of lyophilized powder or crystalline solid that is no longer needed.[1]

Do Not Solubilize: Do not dissolve the solid in solvent just to dispose of it.[1] This increases

waste volume and hazard classification.[1]

Primary Containment: Keep the substance in its original glass vial. Ensure the cap is tight.[1]

Secondary Containment: Place the vial inside a clear, sealable polyethylene bag (e.g.,

Ziploc).

Labeling: Apply a hazardous waste label.

Constituents: "7beta-Hydroxycholestanol (Solid)"[1][2]

Hazard Checkbox: Toxic / Irritant.[1]

Stream: Segregate into the Solid Hazardous Waste drum (often a wide-mouth fiber or poly

drum).[1]

Scenario B: Disposal of Stock Solutions (Organic Solvents)
Context: You have 10 mL of 1 mg/mL solution in Chloroform or Methanol.[1]

Identify the Solvent: The solvent dictates the waste stream, not the sterol (which is a trace

contaminant).[1]

Segregation:

Halogenated Stream: If dissolved in Chloroform, Dichloromethane (DCM), or mixtures

containing >1% halogens.[1]

Non-Halogenated (Flammable) Stream: If dissolved in Methanol, Ethanol, or DMSO.[1]
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Bulking: Pour the solution into the appropriate carboy.

Rinsing: Rinse the empty stock vial 3 times with a small volume of the same solvent. Pour

rinsate into the waste carboy.

Vial Disposal: Defaced, triple-rinsed vials can usually be discarded in glass recycling or

sharps bins (verify local EHS rules).[1]

Scenario C: Aqueous/Cell Culture Waste
Context: Media containing trace 7

-Hydroxycholestanol used in cell treatment.[1]

Deactivation: If the media contains live cells, add bleach (10% final vol) or aspirate into a

trap containing Wescodyne/Bleach.[1]

Classification:

Low Concentration (<10 µM): Generally acceptable for sanitary sewer disposal only if

permitted by local wastewater permits (due to high dilution).[1]

High Concentration (>10 µM) or Strict Zero-Discharge: Collect as Aqueous Chemical

Waste.[1] Do not bleach; simply bulk into a poly drum labeled "Aqueous Waste with Trace

Organics."[1]

Visual Decision Logic (Waste Stream Selection)
The following diagram illustrates the decision matrix for segregating 7

-Hydroxycholestanol waste to ensure regulatory compliance.
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Figure 1: Decision tree for segregating 7

-Hydroxycholestanol waste based on physical state and solvent matrix.[1]

Spill Management Protocol
In the event of a spill, immediate containment prevents lab contamination.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1257174/docs?utm_src=pdf-body-img#operational-guide-safe-handling-and-disposal-of-7-hydroxycholestanol-1
https://pubchem.ncbi.nlm.nih.gov/compound/473141
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Type Protocol Steps

Dry Powder Spill

1. Isolate: Stop airflow (close sash) to prevent

dust dispersal.2.[1] PPE: Don double nitrile

gloves and N95 mask.3. Clean: Cover with wet

paper towels (ethanol-dampened) to prevent

dust.[1] Wipe up carefully.4.[1] Disposal: Place

towels in a bag labeled "Solid Hazardous

Waste."

Liquid Spill

1. Absorb: Use inert absorbent pads or

vermiculite.2.[1] Clean: Wipe area with 70%

Ethanol or Acetone (solubility check).3.[1]

Disposal: Place saturated pads in a sealed bag

labeled "Debris contaminated with

Solvent/Toxic."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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